Cas no 807627-55-0 (Butyric acid, -gamma--chloro--alpha-,-bta--diketo-, ethyl ester (3CI))

• Product Name: Butyric acid, -gamma--chloro--alpha-,-bta--diketo-, ethyl ester (3CI)
• CAS No: 807627-55-0
• MF: C₆H₇ClO₄
• MW: 178.570381402969
• CID: 715006
• Update Time: 2023-11-18

Butyric acid, -gamma--chloro--alpha-,-bta--diketo-, ethyl ester (3CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-chloro-2,3-dioxo-, ethyl ester
• Butyric acid, -gamma--chloro--alpha-,-bta--diketo-, ethyl ester (3CI)
• 2,3-Dioxo-4-chlorobutanoic acid ethyl ester
• 4-chloro-2,3-dioxo-butyric acid ethyl ester
• CID 87370528
• Butyric acid, -gamma--chloro--alpha-,-bta--diketo-, ethyl ester (3CI)
• Butanoic acid, 4-chloro-2,3-dioxo-, ethyl ester

• Inchi： 1S/C6H7ClO4/c1-2-11-6(10)5(9)4(8)3-7/h2-3H2,1H3
• InChI Key： CTHODMCMGSIMLR-UHFFFAOYSA-N
• SMILES： ClCC(C(C(=O)OCC)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 187
• Topological Polar Surface Area: 60.4

Experimental Properties

• Density: 1.306±0.06 g/cm3(Predicted)
• Boiling Point: 241.3±42.0 °C(Predicted)